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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of 3,4-diethylhexane, a

branched alkane with the molecular formula C₁₀H₂₂. This document summarizes its key

physical properties, details experimental protocols for density determination, and presents

available data in a structured format.

Physicochemical Properties of 3,4-Diethylhexane
3,4-Diethylhexane is a colorless liquid. Its physical properties are crucial for its application in

various scientific and industrial fields, including its use as a solvent or as a component in fuel

and lubricant studies.

Data Presentation

The quantitative data for 3,4-diethylhexane are summarized in the table below.
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Property Value Units Source

Molecular Formula C₁₀H₂₂ - [1]

Molecular Weight 142.28 g/mol [1]

Density 0.751 g/mL [2]

Boiling Point 160 °C [2]

Refractive Index 1.419 - [2]

Note on Temperature-Dependent Density Data: The National Institute of Standards and

Technology (NIST) / Thermodynamics Research Center (TRC) Web Thermo Tables (WTT)

provide critically evaluated experimental data for the liquid density of 3,4-diethylhexane as a

function of temperature.[3] This dataset contains five experimental data points over a

temperature range of 190 K to 605.6 K.[3] Access to the specific data points requires a

subscription to the NIST Standard Reference Database.

Experimental Protocols for Density Determination
The density of a liquid can be determined with high precision using several established

laboratory methods. Below are detailed methodologies for two common and accurate

techniques: the pycnometer method and the oscillating U-tube method.

Pycnometer Method
The pycnometer method is a gravimetric technique that provides highly accurate density

measurements.[4] It relies on determining the mass of a precise volume of the liquid.

Methodology:

Preparation: A pycnometer, a glass flask with a specific volume, is thoroughly cleaned and

dried. Its empty mass (m₀) is accurately measured using an analytical balance.

Calibration with a Reference Liquid: The pycnometer is filled with a reference liquid of a well-

known density at a specific temperature (e.g., deionized water). The filled pycnometer is

placed in a thermostatic bath to reach the desired temperature. The mass of the pycnometer

filled with the reference liquid (m₁) is then measured.
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Sample Measurement: The pycnometer is emptied, cleaned, and dried. It is then filled with

3,4-diethylhexane. The same temperature control procedure is followed as with the

reference liquid. The mass of the pycnometer filled with the sample (m₂) is recorded.

Calculation: The density of the sample (ρ_sample) is calculated using the following formula:

ρ_sample = [(m₂ - m₀) / (m₁ - m₀)] * ρ_reference

where ρ_reference is the density of the reference liquid at the measurement temperature.

Oscillating U-Tube Densitometer
Modern digital density meters often utilize an oscillating U-tube to determine density quickly

and accurately.[5] This method is based on the principle that the resonant frequency of a

vibrating tube is dependent on its mass, which changes with the density of the fluid it contains.

Methodology:

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and deionized water. This calibration establishes the relationship between the oscillation

period and the density.

Sample Injection: A small, bubble-free aliquot of 3,4-diethylhexane is injected into the

thermostatted U-shaped sample tube.

Measurement: The instrument electronically excites the U-tube, causing it to oscillate at its

natural frequency. The instrument's detector measures the period of oscillation.

Data Conversion: The instrument's software automatically converts the measured oscillation

period into a density value based on the prior calibration. The result is typically displayed

digitally.

Mandatory Visualizations
Diagram of Experimental Workflow for Density Determination

The following diagram illustrates the generalized workflow for determining the density of a liquid

sample using either the pycnometer or the oscillating U-tube method.
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Experimental Workflow for Liquid Density Determination
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Caption: Generalized workflow for liquid density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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